2-chloro-1-ethyl-1H-indole-3-carbaldehyde

• IUPAC Name: 2-chloro-1-ethylindole-3-carbaldehyde
• InChI: InChI=1S/C11H10ClNO/c1-2-13-10-6-4-3-5-8(10)9(7-14)11(13)12/h3-7H,2H2,1H3
• InChI Key: OUYUXOLCOLWWDO-UHFFFAOYSA-N
• Canonical SMILES: CCN1C2=CC=CC=C2C(=C1Cl)C=O
• Molecular Formula: C11H10ClNO
• DSSTOX Substance ID: DTXSID80313246
• Molecular Weight: 207.65 g/mol
• CAS RN: 64788-54-1

Description

“2-chloro-1-ethyl-1H-indole-3-carbaldehyde” is a derivative of 1H-Indole-3-carbaldehyde. It is used as a pharmaceutical intermediate and plays a significant role in the synthesis of active molecules. It is also used in the synthesis of indole phytoalexin cyclobrassinon.

Synthesis Analysis

1H-Indole-3-carbaldehyde and its derivatives are essential and efficient chemical precursors for generating biologically active structures. Multicomponent reactions (MCRs) offer access to complex molecules. Vikrishchuk et al. performed the reaction of 1-alkyl-2-chloro-1H-indole-3-carbaldehydes with amino-5-alkyl(aryl)-4H-1,2,4-triazole-3-thiols to prepare 4-[indol-3-yl(methylidenamino)]-4H-1,2,4-triazol-3-thiols in a yield range of 44–73% by refluxing in propan-2-ol.

Chemical Reactions Analysis

1H-Indole-3-carbaldehyde and its derivatives are ideal precursors for the synthesis of active molecules. They play a significant role in multicomponent reactions (MCRs), which are a one-step convergent and sustainable strategy wherein more than two starting materials combine through covalent bonds to afford a single product.

Scientific Research Applications

Antiviral Activity

. .

Anti-inflammatory Properties

. This makes them potentially useful in the treatment of conditions characterized by inflammation.

Anticancer Activity

. This suggests that 2-chloro-1-ethyl-1H-indole-3-carbaldehyde could potentially be used in cancer treatment.

Antioxidant Properties

. This means they can potentially be used to protect the body’s cells from damage caused by free radicals.

Antimicrobial Activity

. This suggests potential use in the treatment of various bacterial and fungal infections.

Antidiabetic Activity

. This suggests potential use in the treatment of diabetes.

Antimalarial Activity

. This suggests potential use in the treatment of malaria.

Anticholinesterase Activities

. This suggests potential use in the treatment of conditions such as Alzheimer’s disease.

Mechanism of Action

Target of Action

It’s known that indole derivatives, which this compound is a part of, play a significant role in cell biology . They are used as biologically active compounds for the treatment of various disorders in the human body .

Mode of Action

Indole derivatives are known to bind with high affinity to multiple receptors, which can be helpful in developing new useful derivatives .

Biochemical Pathways

Indole derivatives are known to possess various biological activities, including antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities . These activities suggest that indole derivatives may affect a variety of biochemical pathways.

Result of Action

Indole derivatives are known to have broad-spectrum biological activities , suggesting that they may have diverse molecular and cellular effects.

Action Environment

The biological activity of indole derivatives suggests that they may be influenced by a variety of environmental factors .